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Compound of Interest

Compound Name: Dibutylone

Cat. No.: B1660615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dibutylone (bk-DMBDB) is a stimulant drug of the cathinone class and is classified as a

Schedule I controlled substance in the United States.[1] As a potent psychoactive research

chemical, stringent safety measures are imperative to ensure the well-being of laboratory

personnel and to maintain regulatory compliance. This guide provides essential, immediate

safety and logistical information for the handling and disposal of Dibutylone.

I. Personal Protective Equipment (PPE)
When handling Dibutylone, particularly in its powdered form, a comprehensive PPE strategy is

crucial to prevent accidental exposure through inhalation, dermal contact, or ingestion. The

following PPE is recommended:

Respiratory Protection: A properly fitted respirator is the most critical piece of PPE when

working with powdered Dibutylone to protect against airborne particles.

Eye Protection: Chemical safety goggles should be worn at all times to shield the eyes from

dust and potential splashes.

Hand Protection: Chemical-resistant gloves are mandatory. Given that some glove materials

can be quickly penetrated by chemicals, it is advisable to double-glove.
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Protective Clothing: A lab coat or chemical-resistant apron should be worn over long-sleeved

shirts and full-length pants to protect the skin.

Footwear: Closed-toe shoes with non-slip soles are required to prevent slips and protect

from spills.

II. Operational Plan for Handling Dibutylone
Adherence to a strict operational plan minimizes the risk of exposure and cross-contamination.

A. Engineering Controls:

Ventilation: All handling of Dibutylone powder should be conducted in a certified chemical

fume hood or a glove box to minimize inhalation risks.

Containment: For transfers of powder, flexible containment options like single-use transfer

bags or continuous liners can provide a sealed path, protecting both the operator and the

environment.[2]

B. Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by lining it with absorbent, disposable bench paper.

Weighing and Aliquoting: Conduct these procedures within a chemical fume hood. Use

dedicated, clearly labeled spatulas and weighing containers.

Solution Preparation: When preparing solutions, add the solvent to the Dibutylone powder

slowly to avoid splashing.

Cleaning: After handling, decontaminate all surfaces with an appropriate solvent (e.g., 70%

ethanol) and dispose of all contaminated materials as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

III. Chemical and Physical Properties
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A summary of key quantitative data for Dibutylone is presented below for easy reference.

Property Value

Chemical Formula C₁₃H₁₇NO₃

Molar Mass 235.28 g/mol [1][3]

CAS Number 802286-83-5[1]

Appearance Crystalline solid

Storage Temperature -20°C[4][5]

IV. Spill Response Plan
In the event of a Dibutylone spill, a clear and immediate response is critical to contain the

material and protect personnel.
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Caption: Workflow for responding to a Dibutylone spill.

V. Disposal Plan
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As a Schedule I controlled substance, the disposal of Dibutylone must be handled with strict

adherence to federal and institutional regulations to prevent diversion.[6][7][8]

Prohibited Disposal Methods: Do not dispose of Dibutylone by washing it down the sink or

mixing it with general laboratory waste.[6][7][8] Methods such as wasting into animals or onto

absorbent pads are also unacceptable for recoverable amounts.[6]

Reverse Distributor: The recommended method for the disposal of expired, unwanted, or

contaminated Dibutylone is through a DEA-registered reverse distributor.[6][9] Your

institution's Environmental Health & Safety (EHS) department can facilitate this process.

Documentation: All disposals of controlled substances must be meticulously documented.

For Schedule I and II substances, a DEA Form 222 is required for transfer to a reverse

distributor.[6][9] These records must be maintained for a minimum of five years.[9]

Empty Containers: Non-recoverable residual amounts of Dibutylone in empty containers

may be discarded in a biohazard sharps container, provided the container's balance is

zeroed out on the usage log.[6]

By implementing these safety and logistical protocols, research facilities can mitigate the risks

associated with handling the potent research chemical Dibutylone, ensuring a safe

environment for all personnel and maintaining compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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